5-chloro-N-(5-hydroxy-3-(thiophen-2-yl)pentyl)thiophene-2-carboxamide

• IUPAC Name: 5-chloro-N-(5-hydroxy-3-thiophen-2-ylpentyl)thiophene-2-carboxamide
• InChI: InChI=1S/C14H16ClNO2S2/c15-13-4-3-12(20-13)14(18)16-7-5-10(6-8-17)11-2-1-9-19-11/h1-4,9-10,17H,5-8H2,(H,16,18)
• InChI Key: RGHYRJWJHCBPOO-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C(CCNC(=O)C2=CC=C(S2)Cl)CCO
• Molecular Formula: C14H16ClNO2S2
• Molecular Weight: 329.9 g/mol

Description

Thiophene is a five-membered heterocyclic compound containing a sulfur atom. It’s an important building block in natural products, pharmaceutical active compounds, and materials for electronic and opto-electronic devices. The compound you’re interested in seems to be a derivative of thiophene, with additional functional groups attached to it.

Synthesis Analysis

Thiophene derivatives can be synthesized through various methods. One common method involves the Gewald reaction, which is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester. Another method involves the Paal–Knorr synthesis, which is a condensation of 1,4-dicarbonyl compounds with phosphorus pentasulfide (P4S10) as sulfurizing agents.

Molecular Structure Analysis

The molecular structure of thiophene derivatives can be quite complex, depending on the functional groups attached to the thiophene ring. In general, these compounds exhibit a close HOMO–LUMO energy gap, which is one of the reasons they’re used in electronic and opto-electronic devices.

Chemical Reactions Analysis

Thiophene derivatives can undergo various chemical reactions, including oxidation, nitration, and substitution reactions. The specific reactions that “5-chloro-N-(5-hydroxy-3-(thiophen-2-yl)pentyl)thiophene-2-carboxamide” can undergo would depend on the specific functional groups attached to the thiophene ring.

Physical And Chemical Properties Analysis

Thiophene and its derivatives exhibit a variety of properties and applications. They’re used in industrial chemistry and material science as corrosion inhibitors. They also play a prominent role in the advancement of organic semiconductors.

Scientific Research Applications

Antiviral Activity

• Researchers have synthesized various indole derivatives with antiviral properties. .
• .

Anti-Inflammatory Properties

• The thiophene nucleus is associated with anti-inflammatory activity. .

Anti-HIV Activity

• Indole derivatives have been investigated as anti-HIV agents. .

Mechanism of Action

Target of Action

Thiophene and its derivatives, which include this compound, have been reported to possess a wide range of therapeutic properties . They are remarkably effective compounds with respect to their biological and physiological functions such as anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting and anti-cancer .

Mode of Action

The interaction of the neutral ligand chlorothiophene in the s1 subsite allows for the combination of good oral bioavailability and high potency .

Biochemical Pathways

Thiophene derivatives have been shown to have diverse biological activities, suggesting that they may interact with multiple biochemical pathways .

Pharmacokinetics

It has been noted that the interaction of the neutral ligand chlorothiophene in the s1 subsite allows for the combination of good oral bioavailability and high potency .

Result of Action

Thiophene derivatives have been reported to possess a wide range of therapeutic properties, suggesting that they may have diverse molecular and cellular effects .

Future Directions

Thiophene and its derivatives continue to attract interest due to their diverse applications. Future research will likely focus on developing more efficient synthetic strategies for these compounds, as well as exploring new applications in medicinal chemistry and material science.